5-(5-bromo-2-methoxyphenyl)oxazole

• IUPAC Name: 5-(5-bromo-2-methoxyphenyl)-1,3-oxazole
• InChI: InChI=1S/C10H8BrNO2/c1-13-9-3-2-7(11)4-8(9)10-5-12-6-14-10/h2-6H,1H3
• InChI Key: TWDAORLIUMRONH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C2=CN=CO2
• Molecular Formula: C10H8BrNO2
• Molecular Weight: 254.08 g/mol

Description

5-(5-Bromo-2-methoxyphenyl)oxazole, also known as BMOPO, is a heterocyclic compound containing an oxazole ring and an aromatic ring. It is a colorless, crystalline solid with a melting point of 110-112°C. BMOPO is a versatile molecule that can be used in a variety of applications, including organic synthesis, medicinal chemistry, and chemical research. It is also a useful building block for the synthesis of other compounds. In addition, BMOPO has recently become a popular tool in scientific research due to its unique properties.

Mechanism of Action

Biochemical Pathways:

While specific pathways remain elusive, we can speculate based on its structure:

• DNA Interaction : The large electron cloud resulting from the nitrogen and oxygen lone pair electrons in the oxazole ring could potentially interact with the negatively charged phosphate backbone of DNA. This interaction might affect DNA replication, transcription, or repair .

Advantages and Limitations for Lab Experiments

The main advantage of 5-(5-bromo-2-methoxyphenyl)oxazole for lab experiments is its versatility. This compound can be used in a variety of applications, including organic synthesis, medicinal chemistry, and chemical research. In addition, this compound is a useful building block for the synthesis of other compounds, including heterocyclic compounds, polymers, and pharmaceuticals. The main limitation of this compound is its limited solubility in water.

Future Directions

The potential future directions for 5-(5-bromo-2-methoxyphenyl)oxazole include further research into its biochemical and physiological effects, as well as its use in the synthesis of other compounds. In addition, research into the mechanism of action of this compound and its interactions with metal ions could provide insight into its potential applications. Finally, research into the development of new methods for the synthesis of this compound could lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

5-(5-bromo-2-methoxyphenyl)oxazole can be synthesized using a variety of methods. The most common method involves the reaction of 5-bromo-2-methoxyphenol with potassium hydroxide in an aqueous solution. This reaction produces a salt, which can then be converted to this compound by heating. Another method involves the reaction of 5-bromo-2-methoxyphenol with an aldehyde in the presence of a base. This reaction produces an imine, which can be converted to this compound by heating.

Scientific Research Applications

5-(5-bromo-2-methoxyphenyl)oxazole is used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and chemical research. It is a useful building block for the synthesis of other compounds, including heterocyclic compounds, polymers, and pharmaceuticals. In addition, this compound has been used as a starting material in the synthesis of a variety of biologically active compounds.